Cas no 512810-21-8 (3-(4-nitro-1H-pyrazol-1-yl)propanoic acid)

3-(4-nitro-1H-pyrazol-1-yl)propanoic acid structure

512810-21-8 structure

Product Name:3-(4-nitro-1H-pyrazol-1-yl)propanoic acid

CAS No:512810-21-8

MF:C₆H₇N₃O₄

MW:185.137480974197

MDL:MFCD03074554

CID:2122602

PubChem ID:1229867

Update Time:2025-04-21

3-(4-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-nitro-1H-pyrazol-1-yl)propanoic acid
- 3-(4-NITRO-PYRAZOL-1-YL)-PROPIONIC ACID
- 3-{4-nitro-1H-pyrazol-1-yl}propanoic acid
- AKOS000204703
- DB-338909
- Z228588526
- Oprea1_003601
- 899-646-1
- BBL015875
- MFCD03074554
- AKOS015922307
- SCHEMBL672001
- 3-(4-nitropyrazol-1-yl)propanoic acid
- 4-Nitro-1H-pyrazole-1-propanoic acid
- STK348651
- G31105
- 3-(4-nitro-1H-pyrazol-1-yl)propanoicacid
- EN300-52701
- AK-968/41170472
- FS-6036
- ALBB-004382
- DTXCID201721401
- DTXSID601290795
- DRVNKZUIVXMXHJ-UHFFFAOYSA-N
- 512810-21-8
- MDL： MFCD03074554
- Inchi： 1S/C6H7N3O4/c10-6(11)1-2-8-4-5(3-7-8)9(12)13/h3-4H,1-2H2,(H,10,11)
- InChI Key： DRVNKZUIVXMXHJ-UHFFFAOYSA-N
- SMILES： OC(CCN1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 185.04365571Da
Monoisotopic Mass: 185.04365571Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 101Å²

Experimental Properties

Density: 1.6±0.1 g/cm3
Melting Point: 143-145 °C
Boiling Point: 419.3±25.0 °C at 760 mmHg
Flash Point: 207.4±23.2 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(4-nitro-1H-pyrazol-1-yl)propanoic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(4-nitro-1H-pyrazol-1-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N498015-50mg	3-(4-nitro-1H-pyrazol-1-yl)propanoic acid	512810-21-8		50mg	$ 70.00	2022-06-03
TRC	N498015-100mg	3-(4-nitro-1H-pyrazol-1-yl)propanoic acid	512810-21-8		100mg	$ 95.00	2022-06-03
TRC	N498015-500mg	3-(4-nitro-1H-pyrazol-1-yl)propanoic acid	512810-21-8		500mg	$ 340.00	2022-06-03
abcr	AB379560-250 mg	3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid	512810-21-8		250MG	€176.40	2022-03-02
abcr	AB379560-500 mg	3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid	512810-21-8		500MG	€209.50	2022-03-02
abcr	AB379560-1 g	3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid	512810-21-8		1g	€231.60	2022-03-02
abcr	AB379560-5 g	3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid	512810-21-8		5g	€519.80	2022-03-02
abcr	AB379560-10 g	3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid	512810-21-8		10g	€819.00	2022-03-02
Fluorochem	028117-250mg	3-(4-Nitro-pyrazol-1-yl)-propionic acid	512810-21-8	95%	250mg	￡120.00	2022-03-01
Fluorochem	028117-1g	3-(4-Nitro-pyrazol-1-yl)-propionic acid	512810-21-8	95%	1g	￡240.00	2022-03-01

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